![molecular formula C11H15NO2 B3050288 Methyl 3-amino-4-(propan-2-yl)benzoate CAS No. 24830-44-2](/img/structure/B3050288.png)
Methyl 3-amino-4-(propan-2-yl)benzoate
Overview
Description
Methyl 3-amino-4-(propan-2-yl)benzoate, also known as Lidocaine, is a local anesthetic that is widely used in medical and dental procedures. It is a member of the amide class of local anesthetics and has been in use for over 70 years. Lidocaine is considered to be one of the most effective and versatile local anesthetics available, and it has a wide range of applications in both clinical and research settings.
Scientific Research Applications
Molecular Structure and Properties
- Hydrogen Bonding and Molecular Structures : Methyl 3-amino-4-(propan-2-yl)benzoate has been studied for its molecular structure, particularly the formation of hydrogen bonds. Two isomeric compounds related to this compound demonstrated complex molecular arrangements due to various hydrogen bonds, exhibiting polarized molecular-electronic structures and forming chains and sheets through hydrogen bonding (Portilla et al., 2007).
Application in Drug Design and Synthesis
- Adenosine Receptor Ligands : Modifications on the core structure of this compound led to the development of compounds with high affinity for human adenosine receptors. Some of these compounds showed potential in reducing neuropathic pain and were evaluated for their chemical stability and molecular interactions (Betti et al., 2019).
- Synthesis of Arylazopyrazolones : this compound was used in the synthesis of novel arylazopyrazolones, which exhibited significant antimicrobial activity against various bacteria and fungi (Shah, 2014).
Metabolic Studies and Pharmacological Research
- In Vitro Metabolic Fate : The compound has been studied for its in vitro metabolic fate, particularly in the context of synthetic cannabinoid receptor agonists. The study focused on identifying phase I and II metabolites and examining the involvement of various human enzymes in the metabolism (Richter et al., 2022).
- Photopolymerization Applications : this compound was used in the development of alkoxyamines for photoinitiated polymerization, showing potential in the field of material science and engineering (Guillaneuf et al., 2010).
Dielectric and Thermodynamic Studies
- Binary Mixtures Studies : The compound's dielectric and thermodynamic parameters were examined in studies involving binary mixtures with alcohol and alkyl benzoates. These studies help understand molecular interactions and properties in various mixtures (Mohan et al., 2011).
properties
IUPAC Name |
methyl 3-amino-4-propan-2-ylbenzoate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO2/c1-7(2)9-5-4-8(6-10(9)12)11(13)14-3/h4-7H,12H2,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CBUMMHYVLRMUDS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=C(C=C(C=C1)C(=O)OC)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00539441 | |
Record name | Methyl 3-amino-4-(propan-2-yl)benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00539441 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
24830-44-2 | |
Record name | Methyl 3-amino-4-(propan-2-yl)benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00539441 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | methyl 3-amino-4-(propan-2-yl)benzoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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